Cas no 113529-95-6 (4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE)

4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE structure
113529-95-6 structure
Product Name:4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
CAS No:113529-95-6
MF:C9H9NS
MW:163.239460706711
CID:4471311
PubChem ID:12231503
Update Time:2025-04-24

4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
    • AS-9926
    • AKOS012322575
    • Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-
    • 113529-95-6
    • 57021-54-2
    • DTXSID60481558
    • MFCD08059470
    • 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile
    • CS-0360218
    • Inchi: 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5H,1-4H2
    • InChI Key: IOQNRXMIUGPZRP-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC2=C1CCCC2

Computed Properties

  • Exact Mass: 163.04557046Da
  • Monoisotopic Mass: 163.04557046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52Ų
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